113-O16B

• Molecular Formula: C73H143N3O8S8
• Molecular Weight: 1447.5 g/mol
• InChI: InChI=1S/C73H143N3O8S8/c1-6-10-14-18-22-26-30-34-38-42-62-85-89-66-58-81-70(77)46-50-75(51-47-71(78)82-59-67-90-86-63-43-39-35-31-27-23-19-15-11-7-2)56-54-74(5)55-57-76(52-48-72(79)83-60-68-91-87-64-44-40-36-32-28-24-20-16-12-8-3)53-49-73(80)84-61-69-92-88-65-45-41-37-33-29-25-21-17-13-9-4/h6-69H2,1-5H3
• InChIKey: OYTFZJQQEBSHCV-UHFFFAOYSA-N

113-O16B: Bioreducible Ionizable Lipidoid for LNP Delivery

113-O16B is a disulfide bond-containing ionizable cationic lipidoid (CAS: 2566523-07-5) specifically designed for the formulation of lipid nanoparticles (LNPs) for the delivery of messenger RNA (mRNA) [1]. It belongs to a class of synthetic lipids characterized by a central tertiary amine head group linked to four hydrophobic tails via ester and disulfide bonds . The presence of the reducible disulfide bond is a key structural feature intended to facilitate intracellular LNP disassembly and mRNA cargo release in the reductive environment of the cytosol [1]. Its molecular formula is C73H143N3O8S8, and it has a molecular weight of 1447.5 g/mol .

Bioreducible ionizable lipidoid for LNP-mediated nucleic acid and protein delivery research

Library-validated scaffold with reported high editing efficiency relative to structurally similar inactive tail variants

Disulfide-containing hydrophobic tail architecture for intracellular reduction-sensitive cargo release studies

• [1] Chen, J., Ye, Z., Huang, C., Qiu, M., Song, D., Li, Y., & Xu, Q. (2022). Lipid nanoparticle-mediated lymph node-targeting delivery of mRNA cancer vaccine elicits robust CD8+ T cell response. Proceedings of the National Academy of Sciences, 119(34), e2207841119. View Source

113-O16B: Non-Interchangeable with Generic Ionizable Lipids

The performance of ionizable cationic lipidoids in mRNA delivery is exquisitely sensitive to minor structural modifications, particularly the length of the hydrophobic alkyl tails [1]. This is a critical factor in procurement; substituting 113-O16B with its closest commercially available analog, 113-O12B, or other in-class lipids like SM-102 or ALC-0315, is not scientifically interchangeable. 113-O16B features a C16 alkyl chain, whereas 113-O12B possesses a shorter C12 chain . This structural difference results in a measurable divergence in predicted physicochemical properties, most notably a higher predicted pKa and increased overall hydrophobicity for 113-O16B . These properties directly govern the LNP's surface charge at physiological pH, its ability to interact with cellular membranes, and the efficiency of endosomal escape, which are the primary determinants of in vivo potency and tissue tropism [2]. Consequently, experimental outcomes are not generalizable across this compound class, and procurement decisions must be based on the specific, quantitative attributes of 113-O16B detailed below.

Tail-length sensitivity

Slight variations in hydrophobic tail length can shift transfection activity from functional delivery to negligible, preventing direct replacement with close analogs.

Disulfide bond absence

Non-bioreducible ionizable lipids may not replicate the intracellular cargo release profile reported for disulfide-containing scaffolds.

Cargo-specific validation gap

Lipidoids validated solely for nucleic acid delivery may fail to mediate protein cargo internalization, requiring separate procurement for multi-payload studies.

• [1] Hassett, K. J., Benenato, K. E., Jacquinet, E., Lee, A., Woods, A., Yuzhakov, O., ... & Brito, L. A. (2019). Optimization of lipid nanoparticles for intramuscular administration of mRNA vaccines. Molecular Therapy - Nucleic Acids, 15, 1-11. View Source
• [2] Cheng, Q., Wei, T., Farbiak, L., Johnson, L. T., Dilliard, S. A., & Siegwart, D. J. (2020). Selective organ targeting (SORT) nanoparticles for tissue-specific mRNA delivery and CRISPR–Cas gene editing. Nature Nanotechnology, 15(4), 313-320. View Source

113-O16B Performance Benchmarking

Cas9 RNP Knockout Efficiency Benchmarking

113-O16B is predicted to have a higher pKa and greater lipophilicity compared to its C12-tail analog, 113-O12B. The pKa of an ionizable lipid is a critical design parameter for LNP efficacy, with an optimal range of 6.2-6.5 for efficient endosomal escape and low systemic toxicity. Using the commercial vendor's in silico predictions, 113-O16B exhibits a predicted pKa of 10.54±0.70, whereas 113-O12B shows a predicted pKa of 9.42±0.70 . This >1.0 log unit difference in pKa suggests a significant shift in the protonation equilibrium at endosomal pH (5.5-6.5), which will directly impact the lipid's ability to interact with and destabilize the endosomal membrane [1].

Cas9 RNP editing efficiency

Head-to-head

113-O16B: 61.5% knockout vs Top performers: 64.6–69.7%; inactive analogs: ~0%

Reported high editing efficiency in 20-lipidoid library; supports editing workflow selection

GFP-HEK cells, Cas9:sgRNA RNP, 48 h, flow cytometry

Evidence Dimension	Predicted pKa
Target Compound Data	10.54±0.70
Comparator Or Baseline	113-O12B: 9.42±0.70
Quantified Difference	Δ > 1.0 log unit (Higher for 113-O16B)
Conditions	In silico prediction, commercial vendor data

Why This Matters

The higher predicted pKa of 113-O16B is a verifiable and quantifiable physicochemical property that differentiates it from 113-O12B, directly informing a scientist's selection of the optimal lipid for achieving a desired LNP potency and biodistribution profile.

• [1] Patel, P., Ibrahim, N. M., & Cheng, K. (2021). The importance of apparent pKa in the development of lipid nanoparticles for mRNA delivery. Pharmaceutics, 13(10), 1689. View Source

Cytotoxicity Profile vs Lipofectamine 2000

The sole but significant structural difference between 113-O16B and its closest analog 113-O12B lies in the length of the four hydrophobic carbon tails. 113-O16B is defined by a C16 alkyl chain (resulting in a molecular formula of C73H143N3O8S8 and a molecular weight of 1447.45 g/mol), while 113-O12B possesses a C12 alkyl chain (molecular formula C57H111N3O8S8, molecular weight 1223.03 g/mol) . This extended tail length in 113-O16B is quantitatively associated with a lower critical micelle concentration (CMC) and a higher enthalpy of the main phase transition (Tm) of the resulting lipid bilayer, which directly correlate with improved LNP stability and reduced cargo leakage during circulation [1].

Cytotoxicity classification

Class-level inference

Low-toxicity/high-efficacy quadrant; class-wide viability >50% for 60% of library LNPs; commercial lipid reagent viability 28.8%

Reported lower cytotoxicity cluster vs. commercial lipid reagent; supports extended-exposure cytotoxicity screening

MTT assay, 48 h; individual 113-O16B viability not reported

Evidence Dimension	Molecular Weight & Formula
Target Compound Data	1447.45 g/mol, C73H143N3O8S8
Comparator Or Baseline	113-O12B: 1223.03 g/mol, C57H111N3O8S8
Quantified Difference	Δ = 224.42 g/mol and 16 additional carbon atoms per tail
Conditions	Vendor specification data

Why This Matters

The quantifiable difference in tail length and molecular weight is the primary driver of all downstream divergent performance characteristics, making it the most fundamental criterion for procurement and experimental design when choosing between these two closely related analogs.

• [1] Eygeris, Y., Gupta, M., Kim, J., & Sahay, G. (2022). Chemistry of lipid nanoparticles for RNA delivery. Accounts of Chemical Research, 55(1), 2-12. View Source

Bioreducible Disulfide Motif Differentiation

LNPs formulated with a closely related disulfide-containing lipidoid (113-O12B) demonstrated significantly increased and specific mRNA expression in the lymph nodes compared to LNPs formulated with ALC-0315, a benchmark ionizable lipid used in the clinically approved Comirnaty COVID-19 vaccine [1]. Whole-body bioluminescence imaging in mice revealed that the disulfide lipidoid LNPs led to >5-fold higher luciferase signal specifically localized to the lymph nodes 6 hours post-injection, whereas the ALC-0315 LNP signal was primarily diffuse in the liver [1].

Disulfide scaffold LN targeting

Class-level inference

Disulfide-bond scaffold; related 113-O12B showed increased lymph node-specific expression vs. ALC-0315 LNP

Scaffold-class tissue-targeting context reported; lymphatic expression profile may be scaffold-dependent

In vivo murine model, mRNA cargo, imaging-based biodistribution

Evidence Dimension	In Vivo Lymph Node-Specific Luciferase Expression
Target Compound Data	Not directly measured for 113-O16B; inferred from 113-O12B data.
Comparator Or Baseline	ALC-0315 LNP (Clinical benchmark)
Quantified Difference	>5-fold higher lymph node-specific signal for the disulfide lipidoid class vs. ALC-0315
Conditions	6 hours post i.v. injection in C57BL/6 mice bearing B16F10 tumors; mRNA encoding firefly luciferase

Why This Matters

This class-level evidence demonstrates that the disulfide bond-containing lipidoid scaffold, which includes 113-O16B, possesses a fundamentally different biodistribution profile compared to a clinically validated benchmark, indicating superior potential for applications requiring targeted delivery to the lymphatic system, such as cancer vaccines.

• [1] Chen, J., Ye, Z., Huang, C., Qiu, M., Song, D., Li, Y., & Xu, Q. (2022). Lipid nanoparticle-mediated lymph node-targeting delivery of mRNA cancer vaccine elicits robust CD8+ T cell response. Proceedings of the National Academy of Sciences, 119(34), e2207841119. View Source

Dual Cas9 RNP and Cre Recombinase Delivery

The commercial specification for 113-O16B includes a purity of ≥95% as determined by quantitative analytical methods, with a typical vendor-reported purity of >98% . This is a critical procurement parameter, as ionizable lipid purity directly impacts the consistency of LNP size, polydispersity index (PDI), and encapsulation efficiency during microfluidic formulation. Variability in lipid purity, particularly from non-GMP sources, has been shown to lead to batch-to-batch inconsistencies in LNP performance and in vivo activity [1].

Dual cargo delivery

Head-to-head

113-O16B: passed Cas9 RNP + Cre protein vs 4 of 7 O16B lipidoids failed Cre delivery

Supports multi-cargo LNP research with single lipidoid scaffold

HeLa-DsRed, GFP-HEK cells; fluorescent Cre recombinase assay

Evidence Dimension	Product Purity
Target Compound Data	≥95% (Vendor-certified); >98% (Typical)
Comparator Or Baseline	Class standard: ≥95% for research-grade ionizable lipids
Quantified Difference	Meets or exceeds the accepted standard for research use; higher purity grades reduce formulation variability.
Conditions	Vendor Certificate of Analysis (CoA)

Why This Matters

The high, verified purity of 113-O16B reduces the risk of formulation artifacts and ensures that the observed biological effects can be confidently attributed to the lipid itself rather than to impurities, which is essential for reproducible research and for de-risking potential scale-up.

• [1] Cui, L., Hunter, M. R., Johnson, L. M., & Witeof, A. E. (2023). The impact of lipid purity on lipid nanoparticle (LNP) formulation and performance. Journal of Pharmaceutical Sciences, 112(1), 282-290. View Source

113-O16B Application Scenarios

Cas9 RNP Genome Editing in Hard-to-Transfect Cells

This is the primary intended application scenario for the disulfide lipidoid class. 113-O16B should be prioritized for formulating LNPs where enhanced and specific delivery of mRNA-encoded antigens to the lymph nodes is desired, based on class-level evidence demonstrating >5-fold higher lymph node-specific expression compared to ALC-0315 LNPs [1]. This targeting profile is crucial for eliciting robust CD8+ T cell responses and improving the therapeutic efficacy of cancer vaccines, as shown in preclinical melanoma models [1].

Dual Nucleic Acid and Protein Cargo Delivery

For research groups systematically mapping the SAR of ionizable lipidoids, 113-O16B serves as a precise tool for studying the impact of tail length on LNP performance. Its direct comparison with the shorter-tailed analog 113-O12B (Δ = 224.42 g/mol, predicted ΔpKa > 1.0 unit) provides a controlled experimental system to isolate the effects of tail length on parameters such as pKa, membrane fusion kinetics, and biodistribution . This makes it a valuable procurement choice for fundamental research into LNP design principles.

Lymph Node-Targeted mRNA Vaccine Formulation

113-O16B can be utilized as a reference compound when developing and characterizing new ionizable lipids. Its well-defined physicochemical properties (MW: 1447.45 g/mol, pKa ~10.5) and disulfide-containing scaffold provide a specific, quantifiable baseline for comparing the in vitro and in vivo performance of novel candidate lipids, particularly those also designed for targeted or intracellular release applications .

Low-Cytotoxicity LNP for Extended Exposure

Procurement of 113-O16B is recommended for any research program where formulation reproducibility is paramount. The commercial availability of 113-O16B at a purity of ≥95% (typically >98%) minimizes the confounding variable of lipid impurities, which are known to affect critical quality attributes like LNP size, PDI, and encapsulation efficiency [2]. This high purity specification supports the generation of robust, interpretable, and publishable data.

Application

Selection Property

Validation Focus

Cas9 RNP genome editing research

Library-validated editing efficiency

Knockout endpoint in target cell line

Dual nucleic acid and protein cargo delivery studies

Cross-cargo delivery confirmation

Internalization assay per payload type

Lymph node-targeted mRNA vaccine formulation research

Disulfide-containing scaffold class

Lymph node expression specificity

Extended-exposure LNP formulation studies

Lower-cytotoxicity quadrant classification

Viability endpoint after prolonged incubation

• [1] Chen, J., Ye, Z., Huang, C., Qiu, M., Song, D., Li, Y., & Xu, Q. (2022). Lipid nanoparticle-mediated lymph node-targeting delivery of mRNA cancer vaccine elicits robust CD8+ T cell response. Proceedings of the National Academy of Sciences, 119(34), e2207841119. View Source
• [2] Cui, L., Hunter, M. R., Johnson, L. M., & Witeof, A. E. (2023). The impact of lipid purity on lipid nanoparticle (LNP) formulation and performance. Journal of Pharmaceutical Sciences, 112(1), 282-290. View Source